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Compound of Interest

Compound Name: 1-Benzyl-4-fluorobenzene

Cat. No.: B1297707 Get Quote

This document provides immediate, essential safety and logistical guidance for the proper

handling and disposal of 1-Benzyl-4-fluorobenzene, tailored for researchers, scientists, and

drug development professionals. The following procedures are critical for ensuring laboratory

safety and environmental compliance.

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Benzyl-4-fluorobenzene was not

available. The quantitative data and hazard information presented below are based on the

closely related compound 1-(Benzyloxy)-4-fluorobenzene and general knowledge of

halogenated aromatic hydrocarbons. Always consult your institution's Environmental Health

and Safety (EHS) department for specific disposal protocols.

Quantitative Data Summary
The following table summarizes key safety and physical property data. Note that this

information is extrapolated and should be used as a guideline.
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Property Value Source

Chemical Formula C₁₃H₁₁F General Chemical Data

Molecular Weight 186.23 g/mol General Chemical Data

Appearance Colorless to light yellow liquid Supplier Data[1]

Boiling Point 260-265 °C Supplier Data[1]

Solubility in Water Low General Chemical Data[1]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

Based on 1-(Benzyloxy)-4-

fluorobenzene[2]

GHS Precautionary

Statements

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P312,

P321, P332+P313,

P337+P313, P362,

P403+P233, P405, P501

Based on 1-(Benzyloxy)-4-

fluorobenzene[2]

Experimental Protocols: Proper Disposal
Procedures
The proper disposal of 1-Benzyl-4-fluorobenzene is critical to laboratory safety and

environmental protection. Due to its nature as a halogenated aromatic hydrocarbon, it must be

treated as hazardous waste. High-temperature incineration in a licensed facility is a common

and effective disposal method for such compounds.

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including:

Chemical-resistant gloves (e.g., nitrile).
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Safety goggles and a face shield.

A laboratory coat.

Waste Segregation:

Crucially, 1-Benzyl-4-fluorobenzene waste must be segregated as "halogenated organic

waste."[3]

Do not mix with non-halogenated organic waste or any other waste streams.[4] This is

critical as mixing can complicate the disposal process and increase costs.

Collect all materials contaminated with 1-Benzyl-4-fluorobenzene, including rinsates from

glassware, contaminated absorbent materials from spills, and disposable gloves, in the

same designated halogenated waste container.

Waste Collection and Storage:

Use a designated, properly labeled, and leak-proof container for halogenated waste.

The container must be clearly labeled with "Hazardous Waste," the full chemical name "1-
Benzyl-4-fluorobenzene," and the associated hazards (e.g., "Irritant").

Keep the waste container securely closed except when adding waste.

Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[1]

Disposal of Empty Containers:

Empty containers that held 1-Benzyl-4-fluorobenzene must also be disposed of as

hazardous waste unless properly decontaminated.

To decontaminate, rinse the container thoroughly with a suitable solvent (e.g., acetone or

ethanol).

The first rinsate must be collected and disposed of as halogenated hazardous waste.
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Arranging for Professional Disposal:

The disposal of halogenated hazardous waste must be handled by a licensed hazardous

waste disposal company.

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for a waste pickup. Follow their specific procedures for requesting this service.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 1-Benzyl-4-
fluorobenzene.

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate as
Halogenated Organic Waste

Step 3: Collect in Labeled,
Leak-Proof Container

Step 4: Store Securely in a
Designated Area

Step 5: Arrange for Pickup by
Licensed Waste Disposal Service

(Contact EHS)

Proper Disposal
(e.g., Incineration)
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of 1-Benzyl-4-fluorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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